Cas no 62122-61-6 (Ethanol, 2-(3,5-dinitrophenoxy)-)

• Product Name: Ethanol, 2-(3,5-dinitrophenoxy)-
• CAS No: 62122-61-6
• MF: C₈H₈N₂O₆
• MW: 228.158922195435
• CID: 457263
• PubChem ID: 12299074
• Update Time: 2025-04-19

Ethanol, 2-(3,5-dinitrophenoxy)- Chemical and Physical Properties

Names and Identifiers

• Ethanol, 2-(3,5-dinitrophenoxy)-
• 2-(3,5-dinitrophenoxy)ethanol
• 62122-61-6
• DTXSID20486120

• Inchi： 1S/C8H8N2O6/c11-1-2-16-8-4-6(9(12)13)3-7(5-8)10(14)15/h3-5,11H,1-2H2
• InChI Key： ZDSBJYMEMAGNAZ-UHFFFAOYSA-N
• SMILES： O(CCO)C1C=C(C=C(C=1)[N+](=O)[O-])[N+](=O)[O-]

Computed Properties

• Exact Mass: 228.03824
• Monoisotopic Mass: 228.03823598g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 238
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.9
• Topological Polar Surface Area: 121Ų

Experimental Properties

• PSA: 115.74